Cas no 120542-30-5 (1H-Cyclopent[a]anthracene-3,8(2H,3aH)-dione,4,5,9,10,10a,11,11a,11b-octahydro-3a,6-dimethyl-, (3aS,10aS,11aS,11bS)-)

• Product Name: 1H-Cyclopent[a]anthracene-3,8(2H,3aH)-dione,4,5,9,10,10a,11,11a,11b-octahydro-3a,6-dimethyl-, (3aS,10aS,11aS,11bS)-
• CAS No: 120542-30-5
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• CID: 143173
• PubChem ID: 129186
• Update Time: 2025-04-19

1H-Cyclopent[a]anthracene-3,8(2H,3aH)-dione,4,5,9,10,10a,11,11a,11b-octahydro-3a,6-dimethyl-, (3aS,10aS,11aS,11bS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopent[a]anthracene-3,8(2H,3aH)-dione,4,5,9,10,10a,11,11a,11b-octahydro-3a,6-dimethyl-, (3aS,10aS,11aS,11bS)-
• (3aS,10aS,11aS,11bS)-3a,6-dimethyl-1,2,4,5,9,10,10a,11,11a,11b-decahydrocyclopenta[a]anthracene-3,8-dione
• 1H-Cyclopent[a]anthracene-3,8(2H,3aH)-dione,4,5,9,10,10a,11,11a,11b-octahydro-3a,6-dimethyl-, ...
• 3,6-dimethyl-2,3,3a,4,5,8,9,10,10,11,11,11-dodecahydro-1H-cyclopenta(a)anthracene-3,8-dione
• Anthrasteroid 2
• 3a,6-Dimethyl-4,5,9,10,10a,11,11a,11b-octahydro-1H-cyclopenta[a]anthracene-3,8(2H,3aH)-dione
• 1,6-Cyclo-1,10-secoandrosta-4,9-diene-3,17-dione, (6beta)-
• 3abeta,6-Dimethyl-2,3,3a,4,5,8,9,10,10abeta,11,11abeta,11balpha-dodecahydro-1H-cyclopenta(a)anthracene-3,8-dione
• 120542-30-5
• DTXSID40923461

• Inchi： 1S/C19H24O2/c1-11-14-7-8-19(2)17(5-6-18(19)21)16(14)9-12-3-4-13(20)10-15(11)12/h10,12,16-17H,3-9H2,1-2H3/t12-,16+,17-,19-/m0/s1
• InChI Key： PKBSUKKDDVLORF-JTZSMWBOSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3C[C@@H]4CCC(C=C4C(C)=C3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 283.17000
• Monoisotopic Mass: 284.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 459.8°C at 760 mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.566
• PSA: 34.14000
• LogP: 4.19470